Cas no 82252-39-9 (boc-leu-(r)-val-oh)

• Product Name: boc-leu-(r)-val-oh
• CAS No: 82252-39-9
• MF: C₁₆H₃₂N₂O₄
• MW: 316.436285018921
• CID: 987620
• PubChem ID: 7016400
• Update Time: 2025-05-23

boc-leu-(r)-val-oh Chemical and Physical Properties

Names and Identifiers

• boc-leu-(r)-val-oh
• BOC-LEU-()-VAL-OH
• Boc-Leu-(?)-Val-OH
• Boc-Leu-(®)-Val-OH
• BOC-LEU-Y-[CH2NH]-VAL-OH
• N-{2(S)-[(tert-butyloxycarbony)amino]-4-methylpentyl}-L-valine
• N-<2(S)-<(tert-butyloxycarbonyl)amino>-4-methylpentyl>-L-valine
• Boc-leu-( )-val-oh
• 82252-39-9
• ((S)-2-((tert-Butoxycarbonyl)amino)-4-methylpentyl)-L-valine
• (S)-2-((S)-2-(tert-butoxycarbonylamino)-4-methylpentylamino)-3-methylbutanoic acid

• Inchi： 1S/C16H32N2O4/c1-10(2)8-12(18-15(21)22-16(5,6)7)9-17-13(11(3)4)14(19)20/h10-13,17H,8-9H2,1-7H3,(H,18,21)(H,19,20)/t12-,13-/m0/s1
• InChI Key： GNQZRCXIDDSAME-STQMWFEESA-N
• SMILES： O(C(C)(C)C)C(N[C@H](CN[C@H](C(=O)O)C(C)C)CC(C)C)=O

Computed Properties

• Exact Mass: 316.23600
• Monoisotopic Mass: 316.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.66000
• LogP: 3.40640

boc-leu-(r)-val-oh Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on boc-leu-(r)-val-oh

Professional Introduction to Boc-Leu-(R)-Val-OH (CAS No. 82252-39-9)

Boc-Leu-(R)-Val-OH, chemically known by its CAS number 82252-39-9, is a vital intermediate in the field of peptidomimetics and protease inhibition. This compound, featuring a protected leucine residue with an (R)-configuration and a valine moiety at the C-terminal, has garnered significant attention in recent years due to its utility in designing novel therapeutic agents. The Boc (tert-butoxycarbonyl) group provides stability during synthetic processes, making it an invaluable building block for complex peptide analogs.

The significance of Boc-Leu-(R)-Val-OH lies in its role as a precursor in the synthesis of peptide-based drugs that target various biological pathways. Peptidomimetics, which are designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability, represent a cutting-edge approach in drug development. The incorporation of this compound into synthetic strategies has led to the creation of molecules with promising pharmacological properties.

Recent studies have highlighted the potential of Boc-Leu-(R)-Val-OH in the development of protease inhibitors. Proteases are enzymes that play crucial roles in numerous physiological processes, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. By designing peptidomimetics that selectively inhibit specific proteases, researchers aim to develop treatments that can modulate these pathways effectively. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Boc-Leu-(R)-Val-OH exhibit potent inhibitory activity against certain proteases, suggesting their therapeutic potential.

The (R)-configuration of the leucine residue in Boc-Leu-(R)-Val-OH is particularly noteworthy, as it influences the binding affinity and specificity of the resulting peptidomimetics. The stereochemistry of amino acids is a critical factor in determining how peptides interact with biological targets. The (R)-enantiomer often provides enhanced binding interactions compared to its (S)-counterpart, making it a preferred choice for drug design. This feature has been exploited in the development of novel antibiotics and antiviral agents where precise stereochemical control is essential.

In addition to its role in protease inhibition, Boc-Leu-(R)-Val-OH has been utilized in the synthesis of peptidomimetics targeting other biological targets such as kinases and receptor tyrosine kinases. These enzymes are involved in signal transduction pathways that regulate cell growth, differentiation, and survival. By inhibiting aberrant signaling caused by overactive kinases, researchers aim to develop treatments for conditions like cancer. A notable example is the development of small molecule inhibitors that mimic natural peptide ligands, using Boc-Leu-(R)-Val-OH as a key intermediate.

The versatility of Boc-Leu-(R)-Val-OH also extends to its use in solid-phase peptide synthesis (SPPS). SPPS is a widely employed technique for constructing complex peptides efficiently. The presence of the Boc group allows for sequential coupling without interference from side reactions, making it an ideal choice for multi-step syntheses. This method has enabled the rapid discovery and optimization of peptide-based drugs, accelerating the drug development pipeline.

Advances in computational chemistry have further enhanced the utility of Boc-Leu-(R)-Val-OH in drug design. Molecular modeling techniques allow researchers to predict how different peptidomimetics will interact with biological targets before synthesizing them. This approach has reduced the time and cost associated with traditional trial-and-error methods. For example, virtual screening using molecular docking algorithms has identified novel derivatives of Boc-Leu-(R)-Val-OH with improved binding affinities and selectivities.

The growing interest in green chemistry principles has also influenced the synthesis of Boc-Leu-(R)-Val-OH. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as flow chemistry and biocatalysis have been explored as alternatives to traditional batch processing methods. These innovations not only make the production process more efficient but also align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, Boc-Leu-(R)-Val-OH (CAS No. 82252-39-9) is a multifaceted compound with significant applications in peptidomimetic chemistry and drug development. Its role as an intermediate in synthesizing protease inhibitors and other therapeutic agents underscores its importance in modern medicine. The combination of traditional synthetic methodologies with cutting-edge computational techniques continues to expand its potential applications, making it a cornerstone in the quest for novel treatments for various diseases.